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Compound of Interest

11-Dehydro-thromboxane B2-
13C5

cat. No.: B15135300

Compound Name:

For researchers, scientists, and drug development professionals, this guide offers an objective
comparison of 11-dehydro-thromboxane B2 (11-dehydro-TXB2) as a predictive cardiovascular
biomarker against other alternatives, supported by experimental data.

Introduction to 11-Dehydro-Thromboxane B2

11-dehydro-thromboxane B2 is a stable urinary metabolite of thromboxane A2 (TXA2), a potent
mediator of platelet aggregation and vasoconstriction.[1] Its levels in urine and plasma reflect in
vivo platelet activation, making it a valuable biomarker for assessing the risk of cardiovascular
events.[1] Elevated levels of urinary 11-dehydro-TXB2 are associated with an increased risk of
major adverse cardiovascular events (MACE), including myocardial infarction and stroke.[2][3]

Performance Comparison with Other Cardiovascular
Biomarkers

The predictive power of 11-dehydro-TXB2 has been evaluated in various clinical settings, often
in comparison with established and emerging cardiovascular biomarkers.

Comparison with High-Sensitivity C-Reactive Protein (hs-CRP):

Both 11-dehydro-TXB2 and hs-CRP are markers of inflammation, a key process in
atherosclerosis. Studies have shown that urinary 11-dehydro-TXB2 levels are positively
associated with circulating levels of hs-CRP.[4][5] In patients with acute myocardial infarction,
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baseline 11-dehydro-TXB2 correlated with hs-CRP levels.[6] While both are predictive of future
cardiovascular events, they may reflect different aspects of the disease process, with 11-
dehydro-TXB2 being more specific to platelet activation.

Comparison with other biomarkers:

In a study of aspirin-naive males with metabolic syndrome, urinary 11-dehydro-TXB2 was
found to be correlated with several cardiovascular risk factors, including homocysteine and LDL
cholesterol.[5]

The following table summarizes the comparative performance of 11-dehydro-TXB2 against
other key cardiovascular biomarkers.
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Predictive .
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. Population
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11-dehydro- Odds Ratio for 1-  1.58 (95% ClI Acute Myocardial
TXB2 year MACE 1.095-2.33) Infarction
Area Under the .

Acute Myocardial
Curve (AUC) for 0.8 ) [2]
Infarction
1-year MACE
Hazard Ratio for
] 9.91 (95% CI Stable Coronary
Mortality (Upper ) [3]
) 3.45-28.50) Artery Disease
vs. Lower Tertile)
) Asymptomatic

Hazard Ratio for 1.19 (95% CI _
hs-CRP ) Middle-Aged [7]

Incident CVD 1.09-1.30)

Adults

Odds Ratio for
CVD in patients
with 1.91 (95% CI General 6]
Hypercholesterol  1.33-2.74) Population
emia (Quartile 4
vs. Normal)

Area Under the
NT-proBNP Curve (AUC) for )

] 0.75 +/- 0.10 Heart Failure 9]

(urinary) 12-month

Cardiac Mortality

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and measurement process, the

following diagrams illustrate the thromboxane A2 signaling pathway and a typical experimental

workflow for 11-dehydro-TXB2 analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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